Cas no 1361683-42-2 (3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid)

• Product Name: 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid
• CAS No: 1361683-42-2
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4926182
• Update Time: 2025-05-24

3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-6-2-1-5(3-7(6)14)11-10(16)9(12(18)19)8(15)4-17-11/h1-4H,(H,18,19)
• InChI Key： SJRFJPVNKQCFGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=CN=C1C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid

Comprehensive Overview of 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid (CAS No. 1361683-42-2)

3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid (CAS No. 1361683-42-2) is a specialized organic compound that has garnered significant attention in the fields of agrochemical research and pharmaceutical development. This chlorinated derivative of isonicotinic acid exhibits unique structural properties, making it a subject of interest for scientists exploring novel bioactive molecules. The compound's molecular formula, C₁₂H₆Cl₄NO₂, highlights its highly halogenated nature, which is often associated with enhanced stability and bioactivity.

In recent years, the demand for chlorinated aromatic compounds like 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid has surged due to their potential applications in crop protection and disease management. Researchers are particularly intrigued by its mechanism of action, which may involve interference with enzymatic pathways in target organisms. This aligns with the growing global focus on sustainable agriculture and the need for eco-friendly pest control solutions.

The synthesis of CAS No. 1361683-42-2 typically involves multi-step reactions, including halogenation and coupling processes. Advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are employed to ensure purity and structural verification. These quality control measures are critical, especially when the compound is being evaluated for potential biomedical applications or material science innovations.

One of the most frequently asked questions in scientific forums revolves around the solubility profile of 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid. Studies indicate that it exhibits limited solubility in water but demonstrates better dissolution in organic solvents like dimethyl sulfoxide (DMSO) and acetone. This property is crucial for formulation scientists working on delivery systems for agricultural or pharmaceutical products.

From an environmental perspective, the biodegradation potential of CAS No. 1361683-42-2 is a hot topic among ecotoxicologists. While chlorinated compounds are often persistent, recent studies suggest that certain microbial communities may metabolize this molecule under specific conditions. This research is particularly relevant given the increasing regulatory scrutiny on chemical persistence and bioaccumulation in ecosystems.

In the realm of medicinal chemistry, derivatives of 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid are being explored for their potential as enzyme inhibitors. The compound's ability to interact with biological targets has sparked interest in developing new therapeutic agents for various conditions. However, extensive in vitro and in vivo studies are still needed to fully understand its pharmacological profile.

The thermal stability of 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid makes it suitable for applications requiring high-temperature processing. This characteristic is particularly valuable in polymer chemistry, where the compound could serve as a building block for specialty materials with enhanced durability. Material scientists are investigating its potential in creating flame-retardant additives and high-performance coatings.

Analytical chemists frequently discuss the best practices for detection and quantification of CAS No. 1361683-42-2 in complex matrices. Modern techniques like LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) have proven effective in trace analysis, addressing concerns about residue monitoring in environmental and biological samples.

As research continues, the scientific community remains particularly interested in the structure-activity relationships of 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid. Computational chemistry approaches, including molecular docking studies, are being employed to predict its interactions with various biological targets. These investigations could unlock new applications in drug discovery and precision agriculture.

The global market for specialized chemicals like 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid is expected to grow significantly, driven by advancements in green chemistry and sustainable manufacturing processes. Industry experts are closely monitoring developments in catalytic chlorination methods that could improve the efficiency and environmental footprint of its production.

For researchers working with CAS No. 1361683-42-2, proper handling protocols and storage conditions are essential considerations. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be followed when handling chlorinated organic compounds to ensure researcher safety and compound integrity.

The future of 3,5-Dichloro-2-(3,4-dichlorophenyl)isonicotinic acid research appears promising, with ongoing investigations into its structure modification to enhance desirable properties while minimizing potential environmental impacts. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound may find broader applications across multiple scientific disciplines.